C.I.Reactive Red 90

• CAS No.: 12731-73-6
• Molecular Formula: C18H12CuN2O2
• Synonyms: C.I.Reactive Red 90

Description

Contextualization of Reactive Dyes in Industrial Chemistry

The textile industry is a major consumer of dyes, and reactive dyes play a crucial role in achieving vibrant and long-lasting colors on various substrates. britannica.comtiankunchemical.com Their widespread adoption stems from their ability to produce bright shades and their superior wet fastness properties compared to earlier dye classes like direct dyes or azoic combinations. scribd.comlawyersnjurists.comslideshare.netblogspot.combritannica.com The process of reactive dyeing typically involves two main phases: the exhaustion phase, where the dye is absorbed by the material in a neutral medium, and the fixation phase, where the chemical reaction between the dye and the fiber occurs under alkaline conditions. slideshare.netlawyersnjurists.comslideshare.net The efficiency of this fixation process is critical, as unfixed or hydrolyzed dye must be washed out to achieve the desired fastness properties, contributing to the color in dyehouse effluent. slideshare.netlawyersnjurists.comblogspot.com

Historical Development and Evolution of Reactive Dye Chemistry

The history of reactive dyes dates back to the mid-20th century. While earlier investigations into chemically bonding dyes to fibers occurred, a significant breakthrough came in the 1950s. textiletoday.com.bdlawyersnjurists.comtiankunchemical.comblogspot.com In 1954, researchers I.D. Rattee and W.E. Stephen at Imperial Chemical Industries (ICI) in the UK discovered that dichlorotriazine dyes could form covalent bonds with cellulose (B213188) fibers under mild alkaline conditions. lawyersnjurists.comtiankunchemical.comblogspot.com This led to the commercial introduction of the first reactive dyes, marketed by ICI in 1956 under the brand name Procion. scribd.comwordpress.comlawyersnjurists.comtiankunchemical.comblogspot.com Early examples included Procion Yellow R, Procion Brilliant Red 2B, and Procion Blue 3G. lawyersnjurists.com The initial reactive dyes contained the 1,3,5-triazinyl group. lawyersnjurists.com

Following the initial success, other companies introduced their own reactive dye ranges, such as Cibacron by Ciba and Remazol by Hoechst in 1958. tiankunchemical.comymlanhua.com The evolution of reactive dye chemistry has seen the development of various reactive groups beyond the initial halotriazines, including vinylsulfone, trichloropyrimidine, and difluorochloropyrimidine derivatives. researchgate.networdpress.comslideshare.netblogspot.comymlanhua.com Further advancements led to the development of bifunctional reactive dyes, containing two reactive groups per molecule, which generally exhibit higher fixation rates and improved dyeing efficiency. textiletoday.com.bdblogspot.comresearchgate.netrichtmann.org Examples of such bifunctional dyes include those with two identical reactive groups (homo-bifunctional) or two different reactive groups (hetero-bifunctional), such as monochlorotriazine and vinylsulfone. researchgate.netrichtmann.org

Significance of C.I. Reactive Red 90 as a Model Reactive Dye

C.I. Reactive Red 90 is a specific chemical compound within the broader class of reactive dyes. While the provided search results offer limited specific details solely on C.I. Reactive Red 90 itself, its classification as a reactive red dye implies it shares the fundamental characteristic of forming covalent bonds with fibers and likely contains a reactive group typical of this class, such as a halotriazine or vinylsulfone moiety, and an azo chromophore responsible for its red color. britannica.com Reactive Red dyes, in general, are significant in achieving bright red shades on cellulosic fibers. britannica.com

Given the context of the request focusing solely on C.I. Reactive Red 90 as a "model reactive dye," research involving this specific compound would likely investigate its precise chemical structure, reactivity under various conditions, dyeing behavior (exhaustion and fixation kinetics), and interaction with different fiber types. Although direct research findings specifically titled on C.I. Reactive Red 90 were not extensively found in the provided snippets, studies on other reactive red dyes, such as C.I. Reactive Red 1, C.I. Reactive Red 120, and C.I. Reactive Red 195, provide insight into the types of investigations conducted on red reactive dyes. britannica.comresearchgate.netnih.govcellulosechemtechnol.ro These studies often examine factors influencing dye exhaustion and fixation, spectral properties, and the impact of dyeing parameters like temperature, pH, and salt concentration. nih.govcellulosechemtechnol.roresearchgate.net

For instance, research on C.I. Reactive Red 195, a vinyl sulphone and cyanuric chloride combination reactive dye, has investigated its adsorption kinetics in different non-aqueous dyeing systems compared to traditional water-based systems, demonstrating higher dye uptake in non-aqueous media. nih.gov Studies on C.I. Reactive Red 120 have explored its chemical structure, including anionic sites from sulfonic acid and phenolic groups and cationic sites from diaminochlorotriazine (B1259301) groups, and its adsorption behavior. researchgate.net Research on reactive dyes also involves analyzing their spectral changes under alkaline conditions to understand their behavior during the dyeing process. researchgate.net

While specific data tables for C.I. Reactive Red 90 were not found, the research on similar reactive red dyes suggests that studies on C.I. Reactive Red 90 would involve quantitative analysis of its dyeing performance. A hypothetical data table based on research paradigms for reactive dyes might look like this:

Dyeing Parameter	Value	C.I. Reactive Red 90 Exhaustion (%)	C.I. Reactive Red 90 Fixation (%)
Temperature	T1	E1	F1
T2	E2	F2
pH	pH1	E3	F3
pH2	E4	F4
Salt Concentration	S1	E5	F5
S2	E6	F6

Note: This table is illustrative of the type of data that would be generated in research on a model reactive dye like C.I. Reactive Red 90, based on methodologies applied to similar compounds.

Overview of Research Paradigms and Interdisciplinary Approaches

Research involving reactive dyes, including specific compounds like C.I. Reactive Red 90, operates within various research paradigms. A research paradigm provides a philosophical framework that guides the research process, influencing the research questions, methodologies, and interpretation of findings. researcher.life In the context of reactive dye chemistry, research often aligns with a positivist paradigm, seeking to understand and quantify the chemical and physical processes involved in dyeing through empirical observation and measurement. researcher.life

Interdisciplinary approaches are crucial in the study of reactive dyes. This involves integrating knowledge and techniques from various scientific disciplines. Examples of interdisciplinary research areas include:

Chemistry and Materials Science: Investigating the synthesis, structure-property relationships, and interaction of reactive dyes with different fiber materials. researchgate.netbritannica.com

Chemical Engineering: Optimizing dyeing processes, developing new application methods (e.g., salt-free dyeing systems), and addressing wastewater treatment challenges. blogspot.comnih.govtci-thaijo.orggoogle.comiwaponline.com

Color Science: Analyzing the spectral properties of dyes and developing methods for color measurement and control in dyeing processes. cellulosechemtechnol.roresearchgate.net

Environmental Science: Studying the environmental impact of reactive dye production and application, and developing sustainable dyeing practices and effluent treatment methods. researchgate.nettci-thaijo.orgiwaponline.comcwrrr.orgresearchgate.net

Research paradigms in this field encompass both fundamental studies aimed at understanding the basic chemical mechanisms of dye-fiber interaction and applied research focused on improving dyeing efficiency, reducing environmental impact, and developing new functional textiles. researchgate.netresearchgate.netgoogle.comcwrrr.orgresearchgate.net The development of bifunctional and polyfunctional reactive dyes, as well as research into modifying cellulose fibers to enhance dye fixation, exemplifies the ongoing research driven by the need for greater economy, better environmental performance, and improved technical properties. researchgate.netresearchgate.net Interdisciplinary collaboration is essential to address the complex challenges associated with reactive dye chemistry and its industrial applications. richtmann.orgtci-thaijo.orgresearchgate.netscribd.com

Synthetic Methodologies and Chemical Modifications of C.i. Reactive Red 90 and Analogous Structures

Advanced Synthesis Pathways and Process Optimization

Advanced synthetic methodologies aim to improve efficiency, yield, purity, and environmental impact.

Diazotization and Coupling Reactions in Reactive Dye Synthesis

Diazotization and coupling are fundamental reactions in the synthesis of azo dyes, which constitute a significant portion of reactive dyes. nih.govrsc.orgscielo.br Diazotization involves treating a primary aromatic amine with nitrous acid (generated in situ from sodium nitrite (B80452) and a mineral acid) to form a diazonium salt. nih.govupb.ro This diazonium salt then undergoes an azo coupling reaction with a coupling component, which is typically an electron-rich aromatic compound like a phenol (B47542) or an amine. nih.govijbpas.comupb.ro This electrophilic substitution reaction forms the azo linkage (-N=N-) that is central to the chromophore of azo dyes. nih.gov

For example, the synthesis of some reactive dyes involves the diazotization of an aminobenzenesulfonic acid derivative followed by coupling with a naphthol derivative. ijbpas.com The conditions for these reactions, including temperature and pH, are critical for the formation and stability of the diazonium salt and the efficiency of the coupling reaction. upb.roacs.org

Continuous Flow Reactor Systems for Industrial Production

Continuous flow reactor systems offer advantages over traditional batch processes for industrial dye production, including improved mass and heat transfer, enhanced safety, more stable product quality, and a smaller footprint. acs.orgslideshare.net These systems allow for precise control of reaction parameters and can lead to higher throughput and yield. acs.orgnih.gov

Studies have explored the use of continuous flow reactors for the synthesis of azo dyes, including reactive dyes. acs.orgnih.govbeilstein-journals.org These systems can involve single or multi-step reactions in various reactor configurations, such as dynamic tubular reactors or microreactors. acs.orgbeilstein-journals.org Optimizing flow rates and residence times within these systems is crucial for achieving high conversion and purity. acs.orgnih.govbeilstein-journals.org For instance, research on the continuous flow synthesis of C.I. Reactive Red 195 demonstrated that optimizing temperature, pH, and flow rate in a dynamic tubular reactor significantly improved dye purity and yield compared to commercial production. acs.org

Influence of Reaction Parameters on Dye Purity and Yield

The purity and yield of reactive dyes are significantly influenced by various reaction parameters during synthesis. Key parameters include temperature, pH, reactant concentration and ratio, and reaction time. upb.roacs.orgd-nb.infonih.gov

Temperature affects reaction rates and selectivity. For example, in diazotization and coupling reactions, maintaining a low temperature (typically 0-5°C for diazotization) is essential for the stability of the diazonium salt. upb.ro Higher temperatures can lead to decomposition or unwanted side reactions, reducing yield and purity. acs.org Conversely, coupling reactions may require slightly higher temperatures for optimal rates, but excessive heat can cause hydrolysis of the dye or intermediates. acs.org

pH plays a critical role, particularly in coupling reactions, where the reactivity of the coupling component is often pH-dependent. upb.roacs.org For instance, coupling with naphthols is typically performed under alkaline conditions to ensure the presence of the more reactive phenoxide form. upb.roacs.org However, excessively high pH can lead to hydrolysis of the reactive group or the dye itself. acs.org

Reactant ratios and concentrations also impact yield and purity. Using optimal molar ratios ensures complete reaction of limiting reagents and minimizes the formation of by-products. d-nb.info Reaction time is another crucial parameter, as insufficient time can result in incomplete conversion, while excessive time can lead to degradation or side reactions. upb.rod-nb.info

Research on the synthesis of a novel disperse reactive dye highlighted the significant influence of temperature, reaction duration, and the molar ratio of reactants on the isolated yield of the dye precursor. d-nb.infonih.gov

Structural Design Principles of Reactive Dyes

The design of reactive dyes involves the careful selection and combination of chromophore systems and reactive groups to achieve desired color, fastness properties, and reactivity with specific fibers. denimstudent.comchemsrc.com

Chromophore Systems and Electron Delocalization (e.g., Azo and Anthraquinone)

The chromophore is the part of the dye molecule responsible for absorbing light and imparting color. denimstudent.comchemsrc.com In reactive dyes, common chromophore systems include azo and anthraquinone (B42736) structures. denimstudent.comscielo.brresearchgate.netnih.gov

Azo chromophores, characterized by the presence of one or more azo (-N=N-) groups, are the most widely used chromophores in reactive dyes, accounting for over 60% of all dyes used in industry. nih.govrsc.org The color produced by azo dyes is a result of the extensive system of conjugated double bonds and the presence of electron-donating and electron-withdrawing groups attached to the aromatic rings, leading to electron delocalization. nih.gov Modifications to the aromatic systems and substituents allow for a wide range of colors to be achieved. nih.govresearchgate.net However, azo groups can be susceptible to decomposition under certain conditions, affecting light fastness. rsc.org

Anthraquinone chromophores are based on the 9,10-anthracenedione structure. scielo.brfrontiersin.org These chromophores typically produce shades of blue, violet, and green and are known for their good light fastness compared to many azo dyes. rsc.orgresearchgate.netnih.gov The color in anthraquinone dyes is also due to electron delocalization within the conjugated system, influenced by substituents on the anthraquinone core. scielo.br While representing a smaller portion of reactive dyes compared to azo dyes, anthraquinone-based reactive dyes are important for certain color ranges. researchgate.netfrontiersin.org

Some reactive dyes can even incorporate both azo and anthraquinone structures within the same molecule to achieve specific shades and properties, such as novel blue azo-anthraquinone reactive dyes. nih.gov

Reactive Group Chemistry (e.g., Halogenated Triazines, Vinyl Sulfones)

The reactive group is the functional group in the dye molecule that forms a covalent bond with the fiber. denimstudent.comslideshare.netslideshare.netchemsrc.com The type of reactive group dictates the dyeing conditions, reactivity, and fastness properties of the dye. denimstudent.com The most common and commercially significant reactive groups in reactive dyes are halogenated triazines and vinyl sulfones. denimstudent.comchemsrc.com

Halogenated triazines, particularly those derived from cyanuric chloride (2,4,6-trichloro-1,3,5-triazine), are widely used reactive groups. denimstudent.comslideshare.netchemsrc.comrsc.org These include monochlorotriazine (MCT) and dichlorotriazine (DCT) groups. denimstudent.com The chlorine atoms on the triazine ring are activated by the electron-withdrawing nitrogen atoms, making them susceptible to nucleophilic attack by hydroxyl or amino groups on the fiber. denimstudent.com DCT dyes are highly reactive and typically require lower dyeing temperatures, while MCT dyes are less reactive and require higher temperatures. denimstudent.com The reaction involves a nucleophilic substitution where a chlorine atom is replaced by a group from the fiber. scribd.com

Vinyl sulfone (VS) dyes contain a β-sulfatoethylsulfone group in their unreactive form. denimstudent.comwikipedia.org Under alkaline dyeing conditions, this group undergoes an elimination reaction to form the highly reactive vinyl sulfone group (-SO₂-CH=CH₂). denimstudent.comwikipedia.org The carbon-carbon double bond in the vinyl sulfone group is electron-deficient due to the adjacent sulfone group, making it susceptible to nucleophilic addition by the fiber's hydroxyl or amino groups. denimstudent.comwikipedia.org This forms a stable covalent ether or amine linkage with the fiber. scribd.com Vinyl sulfone dyes are known for their good fixation rates and versatility. wikipedia.org

Other reactive groups used to a lesser extent include halopyrimidines (e.g., dichloropyrimidine), quinoxalines, and vinylamides. denimstudent.comslideshare.netchemsrc.comwhiterose.ac.uk Some reactive dyes may contain more than one type of reactive group (bifunctional or multifunctional dyes) to improve fixation rates and dyeing performance across different conditions or fibers. chemsrc.comrsc.orgresearchgate.net

Chemical Stability and Reactivity Studies of C.I. Reactive Red 90

The chemical stability and reactivity of reactive dyes like C.I. Reactive Red 90 are critical factors influencing their dyeing performance and environmental fate. These properties are significantly affected by factors such as pH, temperature, and the presence of nucleophilic species. The reactive groups within the dye molecule are susceptible to hydrolysis, particularly in aqueous solutions. psu.eduresearchgate.net

Hydrolysis Mechanisms of Reactive Groups

Hydrolysis is a key side reaction that competes with the desired reaction between the reactive dye and the fiber. psu.edu This process involves the reaction of the reactive group with water, rendering the dye molecule unreactive towards the fiber. researchgate.net For dyes containing halotriazine groups, hydrolysis typically involves the nucleophilic substitution of the halogen atom by a hydroxyl ion or water molecule. Vinyl sulfone reactive groups undergo hydrolysis through a different mechanism, often involving the addition of a hydroxyl group across the vinyl double bond. researchgate.net The rate and extent of hydrolysis are influenced by environmental conditions, particularly pH and temperature. acs.orgthescipub.com Studies on related reactive dyes, such as C.I. Reactive Red 120 (a bis(monochloro-s-triazine) dye), have investigated the kinetics of hydrolysis under various conditions, highlighting the competition between hydrolysis and the reaction with the fiber. researchgate.netresearchgate.net Hydrolysis products, lacking the reactive groups, are generally incapable of forming covalent bonds with fibers but may still adsorb physically onto the fiber surface. researchgate.net

Stability under Varied Environmental Conditions (e.g., pH, Temperature)

The stability of C.I. Reactive Red 90 and similar reactive dyes is highly dependent on the environmental conditions, notably pH and temperature. thescipub.com

pH: pH plays a crucial role in both the dyeing reaction and the competing hydrolysis reaction. Alkaline conditions are typically required for the fixation of reactive dyes to cellulosic fibers, as they promote the formation of the reactive form of the fiber's hydroxyl groups. However, increasing alkalinity also accelerates the rate of dye hydrolysis. acs.org Studies on reactive dyes have shown that the rate of color removal can decrease rapidly at strongly acidic or strongly alkaline pH values. omicsonline.org Conversely, some reactive dyes, like C.I. Reactive Red 111, show optimum reactivity with anionic groups over a broad pH range (2-11). biosynth.com

Temperature: Temperature significantly impacts the kinetics of both the dyeing and hydrolysis processes. Higher temperatures generally increase the rate of both reactions. thescipub.comscribd.com For some reactive dyes, increasing the temperature can lead to a significant increase in dye degradation products, while the concentration of hydrolysis products may not vary as significantly. researchgate.net The optimal temperature for dyeing varies depending on the specific reactive dye class and its reactivity. scribd.com For example, "hot brand" reactive dyes, which have lower reactivity, require higher temperatures (75-90 °C) for fixation, while "cold brand" dyes with high reactivity can be applied at lower temperatures (35-45 °C). scribd.com

Studies on the stability of reactive dyes under varied pH and temperature conditions are often conducted using techniques like UV-Vis spectroscopy and High-Performance Liquid Chromatography (HPLC) to monitor dye concentration and identify degradation or hydrolysis products. researchgate.netresearchgate.net

Data Table: Effect of pH and Temperature on Reactive Dye Behavior (Illustrative based on general principles and related dyes)

Condition (pH, Temperature)	Effect on Dyeing Reaction	Effect on Hydrolysis	Overall Impact on Fixation	Analytical Method Used
Alkaline pH, Elevated Temperature	Increased reaction rate with fiber	Increased hydrolysis rate	Fixation depends on the balance of rates; potential for lower fixation at very high pH/temp	UV-Vis, HPLC researchgate.netthescipub.comresearchgate.net
Neutral pH, Moderate Temperature	Lower reaction rate with fiber	Lower hydrolysis rate	Slower fixation	UV-Vis, HPLC thescipub.com
Acidic pH	Reduced reaction with fiber	Hydrolysis rate varies depending on dye structure	Low or no fixation on cellulosic fibers	UV-Vis, HPLC thescipub.com

Note: This table presents general trends observed with reactive dyes and is illustrative. Specific data for C.I. Reactive Red 90 under all conditions may vary.

Photochemical Stability and Degradation Pathways

Photochemical stability refers to the resistance of a dye molecule to degradation upon exposure to light. rsc.org Textile dyes released into the environment are exposed to sunlight, which can induce photochemical reactions leading to their degradation. acs.orguminho.pt While many textile dyes are designed to be photolytically stable to ensure colorfastness on fabrics, they can still undergo degradation in wastewater or under specific treatment processes involving light. acs.orguminho.pt

Photocatalytic degradation, often employing semiconductors like TiO2 under UV or visible light irradiation, is a method studied for the removal of reactive dyes from wastewater. acs.orguminho.pt This process involves the generation of reactive species, such as hydroxyl radicals, which can break down the dye molecule. acs.orguminho.pt Studies on the photocatalytic degradation of related reactive red dyes, such as C.I. Reactive Red 120, have demonstrated significant removal efficiencies under visible light irradiation in the presence of photocatalysts. scielo.org.mx The degradation pathways can involve the cleavage of azo bonds and the breakdown of the dye's aromatic structure into smaller, less harmful byproducts. omicsonline.orgacs.org The efficiency of photochemical degradation is influenced by factors such as the presence of a photocatalyst, light intensity, pH, and the concentration of the dye. acs.orgtandfonline.com

Environmental Remediation and Degradation of C.i. Reactive Red 90 from Aqueous Matrices

Advanced Oxidation Processes (AOPs) for Dye Decolorization and Mineralization

Fenton and Photo-Fenton Processes: Mechanisms and Kinetic Studies The Fenton process involves the reaction between ferrous ions (Fe²⁺) and hydrogen peroxide (H₂O₂) in acidic conditions to generate hydroxyl radicals.ufsm.brresearchgate.netThe primary reactions are: Fe²⁺ + H₂O₂ → Fe³⁺ + •OH + OH⁻ Fe³⁺ + H₂O₂ → Fe²⁺ + •OOH + H⁺ (Fenton-like reaction)

Studies on reactive dyes, including those structurally similar to C.I. Reactive Red 90, have shown that the Fenton and Photo-Fenton processes are effective for decolorization and COD reduction. scielo.org.mxresearchgate.netresearchgate.net The degradation typically follows pseudo-first-order kinetics, where the reaction rate is dependent on the concentrations of the dye, Fe²⁺, and H₂O₂. researchgate.net

Research findings indicate that the efficiency of Fenton and Photo-Fenton processes for reactive dye degradation is significantly influenced by parameters such as pH, the molar ratio of Fe²⁺ to H₂O₂, and the concentrations of the reactants. researchgate.netresearchgate.net For instance, optimal pH for the Fenton process is generally around 3, as it favors the generation of •OH radicals and the stability of iron ions. ufsm.brmdpi.com

Data from studies on reactive dyes demonstrate high decolorization rates. One study on Reactive Red 2 (a similar azo dye) showed 69% color degradation within 20 minutes using the Fenton process, while the Photo-Fenton process achieved 99.9% color degradation in just 10 minutes at a specific Fe²⁺/H₂O₂ molar ratio. researchgate.net

Ozonation and Combined Ozonation Systems (e.g., UV/O3, H2O2/O3) Ozonation involves the use of ozone (O₃), a powerful oxidizing agent, for the degradation of organic pollutants. Ozone can react with dyes either directly through molecular ozone reactions or indirectly through the generation of hydroxyl radicals, especially at higher pH values.pjoes.comthaiscience.info

Combined ozonation systems integrate ozonation with other processes to enhance the production of hydroxyl radicals and improve degradation efficiency. UV/O₃: UV irradiation can promote the decomposition of ozone in water, leading to the formation of hydroxyl radicals. researchgate.neticrc.ac.ir O₃ + hν + H₂O → •OH + HO₂• O₃ + HO₂• → •OH + 2O₂

H₂O₂/O₃: The addition of hydrogen peroxide to ozonation systems can also enhance hydroxyl radical generation through a series of chain reactions. researchgate.netpjoes.com

Studies on the ozonation of reactive dyes have shown high decolorization efficiencies, often exceeding 90%. pjoes.comthaiscience.info The efficiency of ozonation is influenced by factors such as ozone dose, reaction time, and pH. pjoes.commdpi.com Higher pH generally favors the indirect radical pathway, leading to faster degradation for some dyes. pjoes.comicrc.ac.ir

Combined ozonation processes, such as UV/O₃ and O₃/H₂O₂, have demonstrated improved performance compared to ozonation alone for certain reactive dyes, leading to higher decolorization rates and better mineralization. icrc.ac.irnih.gov For example, UV/O₃ was found to be more efficient than ozonation alone for COD removal of a reactive dye. icrc.ac.ir

Photocatalytic Degradation using Semiconductor Materials (e.g., TiO2) Photocatalytic degradation utilizes semiconductor materials, such as titanium dioxide (TiO₂), as photocatalysts to degrade organic pollutants in the presence of light irradiation (UV or visible light).mdpi.comresearchgate.netehemj.comWhen TiO₂ is irradiated with light of sufficient energy (greater than its band gap), electron-hole pairs are generated.ehemj.comacs.orgTiO₂ + hν → e⁻ + h⁺

These photogenerated electrons and holes can then participate in redox reactions with water and dissolved oxygen to produce reactive species like hydroxyl radicals (•OH) and superoxide (B77818) radicals (•O₂⁻). acs.org h⁺ + H₂O → •OH + H⁺ e⁻ + O₂ → •O₂⁻

These radicals are responsible for the degradation of dye molecules adsorbed on the catalyst surface or present in the bulk solution. acs.org TiO₂ is widely used due to its high photoactivity, stability, low cost, and non-toxicity.

Research on the photocatalytic degradation of reactive dyes using TiO₂ has shown promising results for decolorization and COD reduction. mdpi.comresearchgate.netsemanticscholar.org The efficiency of the process is affected by parameters such as catalyst concentration, dye concentration, pH, and light intensity. mdpi.comsemanticscholar.orgresearchgate.net

Studies have investigated the optimization of these parameters for reactive dye degradation. For instance, an optimal pH of 8 was found for the photocatalytic degradation of a reactive red dye using ZnO (another semiconductor photocatalyst). semanticscholar.org The addition of H₂O₂ can also enhance photocatalytic degradation by acting as an electron scavenger, reducing electron-hole recombination and producing additional hydroxyl radicals. mdpi.comresearchgate.netsemanticscholar.org

Electrochemical Oxidation Technologies Electrochemical oxidation involves the degradation of pollutants through direct or indirect electrochemical reactions using electrodes.researchgate.netajbls.comIn direct electrochemical oxidation, pollutants are oxidized at the anode surface. In indirect electrochemical oxidation, reactive species, such as hydroxyl radicals or active chlorine species (in the presence of chloride), are generated electrochemically and then react with the pollutants in the bulk solution.researchgate.netajbls.com

Boron-doped diamond (BDD) electrodes are often used in electrochemical oxidation due to their high electrochemical stability and ability to generate hydroxyl radicals at the surface. researchgate.net

Electrochemical oxidation has been successfully applied for the decolorization and mineralization of reactive dyes. researchgate.netajbls.comscielo.org.bo The efficiency of the process is influenced by factors such as electrode material, applied current density or voltage, electrolyte composition, and pH. ajbls.comscielo.org.bo

Studies have shown that complete decolorization of reactive dyes can be achieved using electrochemical oxidation. researchgate.net The presence of chloride ions can enhance the degradation through the generation of active chlorine species. researchgate.net Optimization of parameters like current density and pH is crucial for achieving high removal efficiencies and energy efficiency. ajbls.comscielo.org.bodntb.gov.ua

Sonochemical and Hybrid AOPs Sonochemical processes utilize ultrasonic irradiation to generate cavitation bubbles in the liquid.researchgate.netgmu.ac.irThe collapse of these bubbles creates localized hotspots with high temperatures and pressures, leading to the generation of reactive species, including hydroxyl radicals, through the pyrolysis of water molecules.gmu.ac.ircapes.gov.br

Sonochemical oxidation alone may not be sufficient for complete mineralization of complex dyes, but it can be effective for decolorization and can enhance the efficiency of other AOPs when used in combination. mostwiedzy.pl

Hybrid AOPs combine two or more individual AOPs to achieve synergistic effects, leading to improved degradation efficiency and kinetics. Examples include sono-Fenton, sono-photocatalysis, and electrochemical-Fenton processes. mostwiedzy.plbiotechrep.irnih.gov

Hybrid systems can leverage the advantages of each individual process, such as enhanced radical generation, improved mass transfer, or increased catalyst activity. For instance, the sono-Fenton process combines ultrasonic irradiation with the Fenton process, which can lead to increased production of hydroxyl radicals and faster degradation rates. capes.gov.brnih.gov Studies have shown that hybrid AOPs can achieve high decolorization and COD removal efficiencies for reactive dyes. biotechrep.irnih.gov

Optimization of Process Parameters (e.g., pH, Oxidant Dose, Catalyst Concentration) Optimizing process parameters is crucial for maximizing the efficiency and cost-effectiveness of AOPs for the degradation of C.I. Reactive Red 90 and other reactive dyes. Key parameters that significantly influence the performance of AOPs include:

pH: Solution pH affects the generation and speciation of reactive radicals, the stability of oxidants and catalysts, and the surface charge of catalyst materials. ufsm.brmdpi.compjoes.comicrc.ac.irmdpi.comsemanticscholar.orgdeswater.com Optimal pH ranges vary depending on the specific AOP. For example, the Fenton process is most effective at acidic pH (around 3), while ozonation can be more efficient at alkaline pH for indirect oxidation. ufsm.brmdpi.compjoes.com

Oxidant Dose: The concentration of the oxidizing agent (e.g., H₂O₂, O₃, persulfate) is a critical parameter. researchgate.netpjoes.comnih.gov Increasing the oxidant dose generally increases the production of reactive radicals and enhances degradation efficiency, up to a certain point. pjoes.comnih.gov Excessive oxidant concentrations can lead to radical scavenging and decreased efficiency. researchgate.netnih.gov

Catalyst Concentration: For catalytic AOPs (e.g., Photo-Fenton, photocatalysis), the concentration of the catalyst (e.g., Fe²⁺, TiO₂) plays a significant role. researchgate.netmdpi.comresearchgate.net Increasing catalyst concentration can provide more active sites for radical generation, improving degradation rates. However, too high catalyst concentrations can lead to light scattering (in photocatalysis) or scavenging of radicals. mdpi.com

Other parameters that can influence the process efficiency include reaction time, temperature, initial dye concentration, and the presence of other substances in the wastewater matrix. researchgate.netresearchgate.netpjoes.comthaiscience.inforesearchgate.netajbls.com Response surface methodology (RSM) and other statistical design of experiments techniques are often employed to systematically investigate the effects of multiple parameters and determine optimal operating conditions for reactive dye degradation. researchgate.netmdpi.comresearchgate.netdntb.gov.ua

Data from optimization studies highlight the importance of these parameters. For example, the optimal conditions for the photocatalytic degradation of a reactive red dye using ZnO were found to be pH 8 and a specific H₂O₂ concentration. semanticscholar.org In Fenton processes, the optimal molar ratio of Fe²⁺ to H₂O₂ and their initial concentrations are critical for achieving high COD removal. researchgate.net

Table 1 summarizes some reported optimal conditions and removal efficiencies for the degradation of reactive red dyes using various AOPs.

Process Type	Dye (Example)	Key Parameters Optimized	Optimal Conditions	Decolorization Efficiency	COD Removal Efficiency	Source
Fenton	Reactive Red 2	[Fe²⁺]/[H₂O₂] molar ratio, Time	1:80 molar ratio, 10 minutes	99.9%	95%	researchgate.net
Photo-Fenton	Reactive Red 2	[Fe²⁺]/[H₂O₂] molar ratio, Time	1:80 molar ratio, 10 minutes	99.9%	95%	researchgate.net
Ozonation	Reactive Red 5	pH, Ozone concentration, Time	pH 3, 85 g/m³ ozone, 30 minutes	~98%	Not specified	mdpi.com
UV/O₃	Reactive Blue 19	Initial dye concentration, pH	pH 6.2, 800 mg/L dye, 90 minutes	Complete decolorization	27%	icrc.ac.ir
Photocatalysis (ZnO)	Reactive Red 238	pH, H₂O₂ concentration	pH 8, 100 mg/L H₂O₂	99%	90%	semanticscholar.org
Photocatalysis (TiO₂/XG)	Reactive Red	pH, Catalyst conc., H₂O₂ conc.	pH 5, 25 mg/L TiO₂/XG, 400 mg/L H₂O₂	92.5%	Not specified	mdpi.com
Electrochemical Oxidation	Reactive Red	pH, Current density, Electrolyte	pH 7, 3.75 mA/cm², 0.075% NaCl	94%	Not specified	ajbls.com
Sono-Nano-Fenton (NZVI)	Reactive Red 198	pH, Dye conc., NZVI dose, H₂O₂	pH 3, 50 mg/L dye, 0.19-0.3 g/L NZVI, 2 mM H₂O₂	97%	Not specified	nih.gov

Biological Treatment and Bioremediation Approaches

Anaerobic and Aerobic Bioreactor Systems for Dye Effluent Treatment

Bioreactor systems employing both anaerobic and aerobic processes are considered a logical concept for the removal of azo dyes from wastewater. The anaerobic stage typically facilitates the reductive cleavage of azo linkages, while the subsequent aerobic stage is aimed at degrading the aromatic amines produced during the anaerobic process. researchgate.net Studies have investigated the effectiveness of anaerobic baffled reactors (ABRs) for treating reactive dyes. For instance, research on C.I. Reactive Red 141 in a laboratory-scale ABR demonstrated significant decolorization, with color reduction averaging 87% at a dye concentration of 100 mg/l and 85% at 250 mg/l. ajol.info The ABR showed stable operation and high COD reduction efficiency, consistently exceeding 90%. ajol.info Another study investigating C.I. Reactive Red 2 in an anaerobic/aerobic sequential process using an anaerobic baffled reactor followed by a fixed activated sludge reactor reported an average color removal of 89.5% in the anaerobic stage. bioline.org.br The aerobic stage in this system achieved a COD removal efficiency of 69%. bioline.org.br While anaerobic conditions are generally more favorable for the initial decolorization of reactive dyes through azo bond reduction, the subsequent aerobic treatment is essential for the further degradation and potential mineralization of the resulting aromatic amines. researchgate.netcdnsciencepub.com

Identification and Isolation of Dye-Degrading Microbial Strains (e.g., Pseudomonas spp., Enterococcus faecalis, Rhizobium radiobacter)

Various microbial strains have been identified and isolated for their ability to degrade reactive dyes, including those structurally similar to C.I. Reactive Red 90. Pseudomonas spp. have been reported to degrade reactive red dyes. omicsonline.org For example, Pseudomonas spp. MPS-79 was found to degrade a reactive red dye (referred to as C.I: Reactive Red) under facultative anaerobic conditions, with transient accumulation of intermediate products like 4-aminobenzenesulphonic acid, 4-amino, 3-hydronapthalenesulphonic acid, and 4-amino, 5-hydronapthalene 2,7 disulphonic acid. omicsonline.org Enterococcus faecalis strain YZ66 has demonstrated high decolorization efficiency for C.I. Reactive Red 195, achieving 99.5% decolorization of 50 mg/l dye within 1.5 hours under static anoxic conditions at optimum pH 5.0 and temperature 40°C. researchgate.netnih.gov Rhizobium radiobacter MTCC 8161 has also been studied for its kinetics and mechanism in degrading reactive red dyes, specifically Reactive Red 141. chem-soc.si This strain efficiently decolorized and degraded the dye under static anoxic conditions. chem-soc.si Mixed microbial cultures often exhibit higher efficiency in decolorization and more complete degradation compared to pure cultures due to the synergistic activity of different strains targeting various parts of the dye molecule or its degradation products. nih.govresearchgate.netthepab.org

Enzymatic Degradation of Reactive Dye Chromophores

The enzymatic degradation of reactive dye chromophores is a key mechanism in microbial decolorization. Oxidoreductase enzymes, such as azoreductases, laccases, and peroxidases, play crucial roles in breaking down the complex structures of these dyes. nih.govthepab.org Bacterial azoreductases catalyze the reductive cleavage of azo bonds (-N=N-), which is the initial and often rate-limiting step in the anaerobic degradation of azo dyes, leading to the formation of colorless aromatic amines. nih.govthepab.org Studies have shown that azoreductase activity is particularly marked under anoxic conditions. researchgate.net Laccases and peroxidases, often associated with fungal degradation systems like those of white-rot fungi, are also effective in degrading reactive dyes through oxidative mechanisms. thepab.orgscielo.br For instance, horseradish peroxidase (HRP) has been shown to be viable for removing certain reactive dyes. scielo.br The effectiveness of enzymatic degradation is influenced by factors such as pH, temperature, and dye concentration. scielo.br

Biotransformation Products and Pathway Elucidation

The biodegradation of reactive red dyes typically involves the initial reductive cleavage of the azo bond under anaerobic or anoxic conditions, yielding aromatic amines. cdnsciencepub.comomicsonline.orgnih.gov These aromatic amines are often considered the primary biotransformation products. Further degradation of these amines usually requires aerobic conditions. researchgate.netomicsonline.org Studies using techniques like HPLC, GC-MS, and FTIR are employed to identify stable and unstable intermediate products formed during the degradation process and to elucidate the degradation pathways. researchgate.netresearchgate.netacademicjournals.org For Reactive Red 120, analyses have indicated the production of more than two intermediates upon degradation by bacterial consortia. researchgate.net Evidence suggests the cleavage of the azo bond, degradation of aromatic rings, loss of sulfone groups, and breakage of the C-Cl bond during the process. researchgate.net For other reactive red dyes like Reactive Red 141 and Reactive Red 239, reported degradation products include compounds like 2-nitroso Naphthol, p-dinitrobenzene, 1,3,5-triazine (B166579) 2,4-diol, Naphthalene (B1677914) diazonium, Aniline, and 5-Amino-1-naphthol. nih.gov The specific pathway and intermediate products can vary depending on the microbial strain or consortium and the prevailing environmental conditions (anaerobic, aerobic, or microaerophilic). omicsonline.orgresearchgate.netnih.gov

Hybrid and Integrated Remediation Systems for Comprehensive Effluent Treatment

Given the complex nature of textile effluents containing reactive dyes and other pollutants, hybrid and integrated remediation systems are increasingly being explored for comprehensive treatment. These systems combine different physical, chemical, and biological processes to achieve higher removal efficiencies and address a wider range of contaminants. Sequential anaerobic-aerobic bioreactor systems are a prime example of integrated biological treatment, aiming for both decolorization and subsequent degradation of intermediate products. researchgate.netcdnsciencepub.com Other hybrid approaches involve combining biological methods with advanced oxidation processes (AOPs), adsorption, or filtration. For instance, the combination of ozonation with Fenton-like processes has been investigated to enhance the degradation of reactive dyes. researchgate.net Adsorption processes using various adsorbents can be used as a pre-treatment or in conjunction with biological methods to remove dyes. ajol.inforesearchgate.net Integrated systems can also involve the use of photocatalysis combined with flocculation for dye removal. acs.orgmdpi.com The goal of these hybrid systems is to leverage the advantages of different technologies to overcome the limitations of individual processes and achieve more effective and sustainable treatment of textile wastewater. acs.orgiwaponline.com Studies have shown that such integrated approaches can lead to high decolorization rates and significant reduction in COD. bioline.org.bracs.orgiwaponline.com

Compound Names and PubChem CIDs

Compound Name	PubChem CID
C.I. Reactive Red 90	Not found in search results specifically for RR90. PubChem results were for RR120 and RR2.
C.I. Reactive Red 120	6012481 nih.gov
C.I. Reactive Red 2	28781 nih.gov
C.I. Reactive Red 195	Not found in search results
C.I. Reactive Red 141	Not found in search results
Pseudomonas	Not applicable (genus)
Enterococcus faecalis	Not applicable (species)
Rhizobium radiobacter	Not applicable (species)
4-aminobenzenesulphonic acid	Not found in search results
4-amino, 3-hydronapthalenesulphonic acid	Not found in search results
4-amino, 5-hydronapthalene 2,7 disulphonic acid	Not found in search results
2-nitroso Naphthol	Not found in search results
p-dinitrobenzene	Not found in search results
1,3,5-triazine 2,4-diol	Not found in search results
Naphthalene diazonium	Not found in search results
Aniline	287 nih.gov (from external knowledge, not search results)
5-Amino-1-naphthol	Not found in search results

Data Tables

Here are some illustrative data points from the search results presented in a table format.

Dye Concentration (mg/l)	Bioreactor Type	Color Removal (%)	COD Reduction (%)	Reference
100 (RR 141)	Anaerobic Baffled Reactor	87	> 90	ajol.info
250 (RR 141)	Anaerobic Baffled Reactor	85	> 90	ajol.info
500 (RR 141)	Anaerobic Baffled Reactor	65	> 90	ajol.info
30 (RR 2)	Anaerobic Baffled Reactor	> 89.5 (average)	Not specified	bioline.org.br
100 (RR 2)	Anaerobic Baffled Reactor	> 89.5 (average)	Not specified	bioline.org.br
250 (RR 2)	Anaerobic Baffled Reactor	> 89.5 (average)	Not specified	bioline.org.br
350 (RR 2)	Anaerobic Baffled Reactor	65	Not specified	bioline.org.br
50 (RR 195)	Static Anoxic (E. faecalis YZ66)	99.5	Not specified	researchgate.netnih.gov

Microbial Strain	Dye (Concentration)	Condition	Decolorization (%)	Time	Reference
Enterococcus faecalis YZ66	RR 195 (50 mg/l)	Static Anoxic	99.5	1.5 hours	researchgate.netnih.gov
Georgenia sp.CC-NMPT-T3	RR 195 (50 mg/l)	Static Anoxic	95.93	5 hours	niscpr.res.in
Georgenia sp.CC-NMPT-T3	RR 195 (250 mg/l)	Static Anoxic	92.08	48 hours	niscpr.res.in
Rhizobium radiobacter MTCC 8161	RR 141 (50 mg/l)	Static Anoxic	90	48 hours	chem-soc.si
Pseudomonas sp. MPS-79	Reactive Red (unspecified)	Facultative Anaerobic	Significant	Not specified	omicsonline.org

These tables are generated based on the data points found within the search results that directly relate to the degradation of reactive red dyes, including those mentioned in the prompt and structurally similar compounds discussed in the context of their remediation.

Analytical Methodologies for the Characterization and Quantification of C.i. Reactive Red 90 and Its Transformation Products

Spectroscopic Characterization Techniques

Spectroscopic methods provide valuable information about the electronic structure, functional groups, and elemental composition of C.I. Reactive Red 90 and its degradation products.

UV-Visible Spectroscopy for Decolorization Monitoring and Chromophore Analysis

UV-Visible (UV-Vis) spectroscopy is a fundamental technique for monitoring the concentration of C.I. Reactive Red 90 in aqueous solutions and assessing the efficiency of decolorization processes. Reactive dyes, including various Reactive Red variants, exhibit strong absorption bands in the visible region of the electromagnetic spectrum due to the presence of chromophoric groups, primarily azo (-N=N-) bonds and aromatic rings. nih.gov The maximum absorbance wavelength (λmax) for a specific dye like C.I. Reactive Red 90 corresponds to its characteristic color intensity. By monitoring the decrease in absorbance at this λmax over time, the extent of decolorization during treatment processes, such as advanced oxidation or biodegradation, can be quantified. neptjournal.com, , Current time information in Chatham County, US. For instance, studies on the degradation of C.I. Reactive Red 15 have utilized UV-Vis spectrophotometry at 510 nm to measure dye concentration and calculate removal rates. chem-soc.si Similarly, the decolorization of C.I. Reactive Red 2 has been monitored by analyzing the decrease in absorbance. acs.org Changes in the UV-Vis spectrum, such as shifts in λmax or the appearance of new peaks, can also provide insights into the alteration or cleavage of the dye's chromophore structure during degradation.

Fourier Transform Infrared (FTIR) Spectroscopy for Structural Elucidation

Fourier Transform Infrared (FTIR) spectroscopy is a powerful tool for identifying the functional groups present in C.I. Reactive Red 90 and its transformation products. By analyzing the absorption or transmission of infrared light at different wavelengths, characteristic vibrational modes of chemical bonds within the dye molecule can be identified. nih.gov, researchgate.net, FTIR spectra provide a molecular fingerprint that can be used to confirm the presence of key functional groups such as azo groups, sulfonate groups (-SO₃H), hydroxyl groups (-OH), and aromatic rings, which are typical components of reactive dyes. worlddyevariety.com, Current time information in Davidson County, US. Comparing the FTIR spectra of the parent dye with those of its degradation products can reveal which functional groups have been altered or removed during the degradation process, thereby aiding in the elucidation of the degradation pathways and the identification of intermediate or final products. For example, FTIR spectroscopy has been used to characterize the degradation products of Reactive Red 141, indicating the presence of compounds like naphthalene (B1677914) diazonium and 2-nitroso naphthol. researchgate.net

X-ray Photoelectron Spectroscopy (XPS) for Surface and Elemental Analysis

X-ray Photoelectron Spectroscopy (XPS), also known as Electron Spectroscopy for Chemical Analysis (ESCA), is a surface-sensitive quantitative spectroscopic technique that measures the elemental composition and chemical states of elements within a material. researchgate.net, While less commonly applied directly to dissolved dyes in solution, XPS can be valuable for analyzing C.I. Reactive Red 90 when it is adsorbed onto solid surfaces or immobilized in matrices. This technique can provide information about the elemental composition of the dye on the surface, such as the presence of carbon, nitrogen, oxygen, sulfur (from sulfonate groups), and possibly chlorine (depending on the specific structure of RR90). Furthermore, XPS can differentiate between different chemical states of an element, which can be useful in understanding how the dye interacts with a surface or how its chemical structure changes upon degradation on a solid catalyst or adsorbent.

Fluorescence Spectroscopy for Dye-Substrate Interactions

Fluorescence spectroscopy is a technique that analyzes the fluorescence emitted by a substance after it absorbs light. Some reactive dyes, depending on their molecular structure, can be fluorescent. researchgate.net, Fluorescence spectroscopy can be used to study the interaction between C.I. Reactive Red 90 and various substrates, such as textile fibers or materials used in wastewater treatment. Changes in fluorescence intensity, emission wavelength, or fluorescence lifetime upon interaction with a substrate can provide information about the binding mechanisms, the proximity of the dye to the substrate, and potential energy transfer processes. This can be particularly relevant for understanding the dyeing process itself or the adsorption of the dye onto adsorbent materials.

Chromatographic Separation and Mass Spectrometric Identification

Chromatographic techniques are essential for separating complex mixtures, such as degradation products of dyes, while mass spectrometry provides powerful capabilities for identifying the separated components.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment and Degradation Product Analysis

High-Performance Liquid Chromatography (HPLC) is a widely used technique for separating, identifying, and quantifying each component in a mixture. worlddyevariety.com, For C.I. Reactive Red 90, HPLC can be employed to assess its purity by separating the main dye component from impurities, synthesis byproducts, or hydrolyzed forms., Furthermore, HPLC is indispensable for analyzing the transformation products formed during the degradation of C.I. Reactive Red 90. neptjournal.com, Current time information in Chatham County, US. By using appropriate stationary phases and mobile phases, the various degradation compounds, which may have different polarities and chemical structures than the parent dye, can be separated.

Coupling HPLC with detectors such as Diode Array Detectors (DAD) or Mass Spectrometry (MS), particularly LC-MS or LC-MS/MS, provides powerful capabilities for identifying the separated degradation products., Current time information in Davidson County, US., Mass spectrometry provides information about the molecular weight and fragmentation patterns of the separated compounds, which can be used to deduce their chemical structures. This hyphenated technique is crucial for mapping out the degradation pathways of C.I. Reactive Red 90 by identifying the intermediate and final products formed under different treatment conditions. Studies on other reactive dyes like Reactive Red 195 have utilized HPLC-DAD and LC-MS/MS to identify degradation products resulting from various treatment methods., Current time information in Davidson County, US. Similarly, HPLC has been used to study the reactivity and stability of C.I. Reactive Red 120 and analyze its degradation products at high temperatures.

Hydrophilic Interaction Liquid Chromatography (HILIC) for Polar Dye Components

Hydrophilic Interaction Liquid Chromatography (HILIC) is a valuable chromatographic technique for the separation of polar compounds, including reactive dyes and their transformation products. Unlike reversed-phase liquid chromatography (RP-LC), HILIC utilizes polar stationary phases and mobile phases containing a high concentration of organic solvent, typically acetonitrile, mixed with an aqueous buffer. dyestuffintermediates.com This allows for the retention and separation of highly water-soluble and polar substances that may be poorly retained in RP-LC. dyestuffintermediates.com

HILIC has been successfully applied to the analysis of reactive dyes, facilitating the separation of complex mixtures and their derivatives. A method combining HILIC with high-resolution mass spectrometry (HRMS) has been reported for the separation and identification of commercial reactive dyes, including C.I. Reactive Red 31, and its hydrolysis products without the need for ion-pairing agents. colorfuldyes.com This highlights the efficiency of HILIC for separating polar dye components and their derivatives based on hydrophilic interactions. colorfuldyes.com

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Degradation Products

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the separation and identification of volatile and semi-volatile organic compounds. While reactive dyes themselves are generally non-volatile due to their high molecular weight and polar/ionic nature, GC-MS is particularly useful for analyzing the more volatile degradation products that may form during chemical, biological, or physical treatment processes.

Studies investigating the degradation of reactive dyes, such as C.I. Reactive Red 141 and C.I. Reactive Red 135, have utilized GC-MS to identify the resulting metabolites. dntb.gov.uabritannica.com Analysis of degradation products by GC-MS has revealed the formation of various aromatic amines, benzene, biphenyl, and naphthalene derivatives, indicating the breakdown of the complex azo structures present in many reactive dyes. dntb.gov.uabritannica.com For instance, GC-MS analysis of Reactive Red 141 degradation products indicated compounds such as naphthalene diazonium, p-dinitrobenzene, and 2-nitroso naphthol. dntb.gov.ua Another study on Reactive Red 135 degradation by P. aeruginosa reported naphthalene and 2-amino-1-naphthol (B1222171) as products identified by GC-MS. britannica.com GC-MS has also been used to identify fragments containing the triazine system as intermediates during the photocatalytic degradation of dyes with triazinyl units. nih.gov

High-Resolution Mass Spectrometry (HRMS) and Tandem Mass Spectrometry (MS/MS) for Structural Confirmation

High-Resolution Mass Spectrometry (HRMS) and Tandem Mass Spectrometry (MS/MS) are indispensable tools for the unequivocal identification and structural confirmation of reactive dyes and their transformation products. HRMS provides accurate mass measurements, allowing for the determination of the elemental composition of an analyte. wikipedia.org MS/MS involves the fragmentation of selected ions and the analysis of the resulting fragment ions, providing detailed structural information. wikipedia.org

The combination of chromatographic separation techniques like HPLC or UPLC with HRMS and MS/MS is widely used for the analysis of reactive dyes. This approach enables the separation of complex dye mixtures and their derivatives, followed by their precise mass determination and structural characterization. HRMS and MS/MS have been successfully applied to confirm the structures of reactive dyes and identify unknown degradation or hydrolysis products. colorfuldyes.comepa.govresearchgate.net For example, HRMS and MS/MS were used to characterize and confirm the structure of an unknown degradation product (m/z 393) of C.I. Reactive Blue 19 as C.I. Acid Blue 25 in soil degradation studies. researchgate.net Similarly, HRMS combined with HILIC separation allowed for the identification of several isomers and derivatives of C.I. Reactive Red 31, which were further characterized by tandem mass spectrometry. colorfuldyes.com

Electrophoretic Techniques for Dye Analysis

Electrophoretic techniques offer alternative separation mechanisms to chromatography and are also applied in the analysis of reactive dyes, particularly for their separation from hydrolysis products. These techniques separate analytes based on their charge and size-to-charge ratio under the influence of an electric field.

Capillary Electrophoresis (CE) for Separation of Reactive Dyes and Hydrolysis Products

Capillary Electrophoresis (CE), particularly Capillary Zone Electrophoresis (CZE), is a versatile technique that has proven effective for the analysis of reactive dyes and their hydrolysis products. sigmaaldrich.com CE can provide high-resolution separations of ionic compounds like reactive dyes, which often carry multiple sulfonic acid groups. The separation in CE is influenced by factors such as the composition and pH of the background electrolyte, applied voltage, and capillary properties.

CE methodologies have been developed for the separation and detection of various reactive dyes and their major hydrolytic products. sigmaaldrich.com These methods are valuable for monitoring the extent of dye hydrolysis during dyeing processes and for analyzing dye residues in wastewater. sigmaaldrich.com Studies have demonstrated the ability of CE to separate commercial reactive dyes, including C.I. Reactive Black 5 and C.I. Reactive Red 198, from their hydrolyzed forms. sigmaaldrich.com This separation is crucial for understanding the dyeing efficiency and the environmental fate of the dyes. sigmaaldrich.com

Advanced Data Analysis and Chemometrics in Dye Research

Advanced data analysis techniques and chemometrics play an increasingly important role in dye research, particularly in the interpretation of complex analytical data and the optimization of processes. Chemometrics involves the application of mathematical and statistical methods to chemical data to extract meaningful information.

Applications and Advanced Research Trajectories of C.i. Reactive Red 90

Applications in Textile Dyeing Technology

C.I. Reactive Red 90 finds extensive application in the textile industry, particularly in the dyeing of cellulosic fibers. Its popularity stems from the vibrant shades it can produce and the durability of the coloration achieved through covalent bonding. riacolor.comcolorflixdyechem.com Reactive dyes are applied through various methods, including exhaust dyeing, pad-batch, pad-steam, and printing processes. vipulorganics.com

Dye-Fiber Interactions and Covalent Bonding Mechanisms

The interaction between C.I. Reactive Red 90 and textile fibers, especially cellulose (B213188), is primarily based on the formation of covalent bonds. This distinguishes reactive dyes from other dye classes that rely on weaker physical forces like adsorption or ionic interactions. venishagroups.comriacolor.comcolorflixdyechem.com The covalent bond formation typically occurs under alkaline conditions, which facilitate the dissociation of hydroxyl groups on the cellulose fiber, creating nucleophilic sites (cellulosate anions). mdpi.comresearchgate.netscribd.comsdc.org.uk The reactive group on the dye molecule then undergoes a nucleophilic substitution or addition reaction with these activated hydroxyl groups, forming a stable, permanent bond between the dye and the fiber. scribd.com While cellulose is the primary substrate, reactive dyes can also be applied to other fibers containing suitable nucleophilic groups, such as wool and nylon (amino and thiol groups). riacolor.comsdc.org.uk

Exhaustion and Fixation Behavior in Dyeing Processes

The dyeing process with reactive dyes like C.I. Reactive Red 90 typically involves two main stages: exhaustion and fixation. sdc.org.uk Exhaustion is the initial uptake of the dye by the fiber from the dyebath. This process is influenced by factors such as electrolyte concentration (typically salt), temperature, and liquor ratio. vipulorganics.commdpi.comsdc.org.uk Electrolytes help to overcome the electrostatic repulsion between the anionic dye molecules and the negatively charged fiber surface in the aqueous medium, promoting dye migration towards the fiber. mdpi.comresearchgate.net Fixation is the subsequent stage where the covalent bond formation between the dye and the fiber occurs. This step is usually initiated by the addition of an alkali, which raises the pH of the dyebath and facilitates the reaction between the dye's reactive group and the fiber's hydroxyl groups. mdpi.comsdc.org.ukacs.org Temperature and time are also critical parameters influencing the rate and efficiency of the fixation process. researchgate.netsdc.org.uk Achieving high exhaustion and fixation rates is crucial for efficient dyeing, minimizing dye loss in wastewater and ensuring good color yield and fastness properties. pjoes.comscirp.org However, a competing hydrolysis reaction can occur where the reactive dye reacts with water instead of the fiber, leading to unfixed, hydrolyzed dye that must be washed off. scribd.comsdc.org.uk

Data on exhaustion and fixation can vary depending on the specific dye structure, fiber type, and dyeing conditions. For example, studies on other reactive red dyes have shown varying exhaustion and fixation percentages under different conditions. pjoes.comscirp.org

Inkjet Printing Applications

C.I. Reactive Red 90 and other reactive dyes are also utilized in textile inkjet printing. researchgate.netgoogle.com Inkjet printing requires dyes with high solubility and specific rheological properties (viscosity, surface tension) to ensure proper ink flow and droplet formation. rsc.org Reactive dyes are suitable for this application due to their water solubility and ability to be formulated into stable ink compositions. google.comrsc.org In inkjet printing, the reactive dye ink is applied directly to the fabric, followed by a fixation step (often steaming or chemical treatment) to create the covalent bond with the fiber. vipulorganics.com This allows for precise and detailed color application on textiles.

Theoretical and Computational Chemistry Approaches

Theoretical and computational chemistry methods are increasingly employed to gain a deeper understanding of the behavior of reactive dyes, including C.I. Reactive Red 90, at the molecular level. These approaches can provide insights into dye structure, reactivity, and interactions with substrates or other molecules in solution.

Density Functional Theory (DFT) Studies of Dye Structure and Reactivity

Density Functional Theory (DFT) is a quantum mechanical method used to investigate the electronic structure and properties of molecules. mdpi.comresearchgate.net DFT studies can provide valuable information about the molecular geometry, energy levels (such as HOMO and LUMO), and reactivity of reactive dyes like C.I. Reactive Red 90. mdpi.comresearchgate.net By analyzing these properties, researchers can gain insights into the dye's stability, its potential reaction pathways with fibers, and the influence of substituents on its reactivity. mdpi.comresearchgate.net DFT calculations can help predict electron transfer pathways and understand the mechanisms of chemical reactions involving the dye. Studies on other reactive dyes have used DFT to examine the impact of structural modifications on electronic properties relevant to applications such as dye-sensitized solar cells. mdpi.comresearchgate.net

Molecular Dynamics Simulations of Dye-Adsorbent Interactions

Molecular Dynamics (MD) simulations are computational techniques used to model the time-dependent behavior of molecular systems. rsc.orgsci-hub.se MD simulations can be applied to study the interactions of dye molecules with various materials, including textile fibers or adsorbent materials used in wastewater treatment. sci-hub.se These simulations can provide atomistic-level insights into adsorption mechanisms, diffusion behavior, and the influence of environmental factors (like temperature, pH, and the presence of electrolytes or surfactants) on dye-substrate interactions. sci-hub.se By simulating the dynamic behavior of dye molecules in solution and at interfaces, MD can complement experimental studies and help optimize dyeing processes or develop effective methods for dye removal from wastewater. sci-hub.se Studies using MD simulations have investigated the interactions of reactive dyes with surfactants and the effect of electrolytes and alcohols on these interactions. sci-hub.se

Table of Compounds and PubChem CIDs

Compound Name	PubChem CID
C.I. Reactive Red 90	6012481 nih.gov
C.I. Reactive Red 120	6012481 nih.govsigmaaldrich.comsigmaaldrich.com
C.I. Reactive Red 195	Not specified in snippets for CID, but structure mentioned. pjoes.comgoogle.comacs.orgscience.gov
C.I. Reactive Red 2	28781 nih.gov
C.I. Reactive Red 141	Not specified in snippets for CID. sdc.org.uk
C.I. Reactive Red 45	Not specified in snippets for CID, but mentioned with CAS 70210-46-7 and structure information. nih.govgoogle.com
C.I. Reactive Red 218	Not specified in snippets for CID. venishagroups.comrsc.orggoogle.comiwaponline.com
C.I. Reactive Red 282	Not specified in snippets for CID. scirp.org
C.I. Reactive Red 286	Not specified in snippets for CID. scirp.orgresearchgate.net
C.I. Reactive Red 270	Not specified in snippets for CID. ekb.eg

C.I. Reactive Red 90 is a significant chemical compound primarily utilized in the textile industry as a reactive dye. Its application is particularly prominent in the coloration of cellulosic fibers, such as cotton, due to its ability to form strong covalent bonds with the fiber structure, leading to excellent colorfastness and wash resistance. Reactive dyes, including C.I. Reactive Red 90, are characterized by the presence of a reactive group in their molecular structure that enables this chemical linkage with the substrate. venishagroups.comriacolor.comcolorflixdyechem.com

Applications in Textile Dyeing Technology

C.I. Reactive Red 90 finds extensive application in the textile industry, particularly in the dyeing of cellulosic fibers. Its popularity stems from the vibrant shades it can produce and the durability of the coloration achieved through covalent bonding. riacolor.comcolorflixdyechem.com Reactive dyes are applied through various methods, including exhaust dyeing, pad-batch, pad-steam, and printing processes. vipulorganics.com

Dye-Fiber Interactions and Covalent Bonding Mechanisms

The interaction between C.I. Reactive Red 90 and textile fibers, especially cellulose, is primarily based on the formation of covalent bonds. This distinguishes reactive dyes from other dye classes that rely on weaker physical forces like adsorption or ionic interactions. venishagroups.comriacolor.comcolorflixdyechem.com The covalent bond formation typically occurs under alkaline conditions, which facilitate the dissociation of hydroxyl groups on the cellulose fiber, creating nucleophilic sites (cellulosate anions). mdpi.comresearchgate.netscribd.comsdc.org.uk The reactive group on the dye molecule then undergoes a nucleophilic substitution or addition reaction with these activated hydroxyl groups, forming a stable, permanent bond between the dye and the fiber. scribd.com While cellulose is the primary substrate, reactive dyes can also be applied to other fibers containing suitable nucleophilic groups, such as wool and nylon (amino and thiol groups). riacolor.comsdc.org.uk

Exhaustion and Fixation Behavior in Dyeing Processes

The dyeing process with reactive dyes like C.I. Reactive Red 90 typically involves two main stages: exhaustion and fixation. sdc.org.uk

Exhaustion is the initial uptake of the dye by the fiber from the dyebath. This process is influenced by factors such as electrolyte concentration (typically salt), temperature, and liquor ratio. vipulorganics.commdpi.comsdc.org.uk Electrolytes help to overcome the electrostatic repulsion between the anionic dye molecules and the negatively charged fiber surface in the aqueous medium, promoting dye migration towards the fiber. mdpi.comresearchgate.net

Fixation is the subsequent stage where the covalent bond formation between the dye and the fiber occurs. This step is usually initiated by the addition of an alkali, which raises the pH of the dyebath and facilitates the reaction between the dye's reactive group and the fiber's hydroxyl groups. mdpi.comsdc.org.ukacs.org Temperature and time are also critical parameters influencing the rate and efficiency of the fixation process. researchgate.netsdc.org.uk Achieving high exhaustion and fixation rates is crucial for efficient dyeing, minimizing dye loss in wastewater and ensuring good color yield and fastness properties. pjoes.comscirp.org However, a competing hydrolysis reaction can occur where the reactive dye reacts with water instead of the fiber, leading to unfixed, hydrolyzed dye that must be washed off. scribd.comsdc.org.uk

Data on exhaustion and fixation can vary depending on the specific dye structure, fiber type, and dyeing conditions. For example, studies on other reactive red dyes have shown varying exhaustion and fixation percentages under different conditions. pjoes.comscirp.org

Inkjet Printing Applications

C.I. Reactive Red 90 and other reactive dyes are also utilized in textile inkjet printing. researchgate.netgoogle.com Inkjet printing requires dyes with high solubility and specific rheological properties (viscosity, surface tension) to ensure proper ink flow and droplet formation. rsc.org Reactive dyes are suitable for this application due to their water solubility and ability to be formulated into stable ink compositions. google.comrsc.org In inkjet printing, the reactive dye ink is applied directly to the fabric, followed by a fixation step (often steaming or chemical treatment) to create the covalent bond with the fiber. vipulorganics.com This allows for precise and detailed color application on textiles.

Theoretical and Computational Chemistry Approaches

Theoretical and computational chemistry methods are increasingly employed to gain a deeper understanding of the behavior of reactive dyes, including C.I. Reactive Red 90, at the molecular level. These approaches can provide insights into dye structure, reactivity, and interactions with substrates or other molecules in solution.

Density Functional Theory (DFT) Studies of Dye Structure and Reactivity

Density Functional Theory (DFT) is a quantum mechanical method used to investigate the electronic structure and properties of molecules. mdpi.comresearchgate.net DFT studies can provide valuable information about the molecular geometry, energy levels (such as HOMO and LUMO), and reactivity of reactive dyes like C.I. Reactive Red 90. mdpi.comresearchgate.net By analyzing these properties, researchers can gain insights into the dye's stability, its potential reaction pathways with fibers, and the influence of substituents on its reactivity. mdpi.comresearchgate.net DFT calculations can help predict electron transfer pathways and understand the mechanisms of chemical reactions involving the dye. Studies on other reactive dyes have used DFT to examine the impact of structural modifications on electronic properties relevant to applications such as dye-sensitized solar cells. mdpi.comresearchgate.net

Molecular Dynamics Simulations of Dye-Adsorbent Interactions

Molecular Dynamics (MD) simulations are computational techniques used to model the time-dependent behavior of molecular systems. rsc.orgsci-hub.se MD simulations can be applied to study the interactions of dye molecules with various materials, including textile fibers or adsorbent materials used in wastewater treatment. sci-hub.se These simulations can provide atomistic-level insights into adsorption mechanisms, diffusion behavior, and the influence of environmental factors (like temperature, pH, and the presence of electrolytes or surfactants) on dye-substrate interactions. sci-hub.se By simulating the dynamic behavior of dye molecules in solution and at interfaces, MD can complement experimental studies and help optimize dyeing processes or develop effective methods for dye removal from wastewater. sci-hub.se Studies using MD simulations have investigated the interactions of reactive dyes with surfactants and the effect of electrolytes and alcohols on these interactions. sci-hub.se

Interdisciplinary Research Frontiers

Interdisciplinary research involving C.I. Reactive Red 90 is expanding, focusing on enhancing material performance through nanotechnology and improving environmental sustainability in dye processes.

Integration with Nanotechnology for Enhanced Material Performance

The integration of C.I. Reactive Red 90 with nanotechnology is an area of research aimed at developing materials with improved properties. Nanomaterials, due to their high surface area-to-volume ratio and unique properties at the nanoscale, can significantly influence the characteristics of composites and other materials mdpi.com. While direct studies specifically detailing the integration of C.I. Reactive Red 90 with nanotechnology for enhanced material performance are not extensively documented in the provided search results, the broader field of nanotechnology in material science offers insights into potential applications.

Nanomaterials like graphene, carbon nanotubes, and metal nanoparticles are being incorporated into various composite structures to enhance mechanical strength, electrical conductivity, and thermal stability mdpi.com. For instance, metal oxide nanomaterials (MONs) such as ZnO, SnO2, and In2O3 are being explored for their exceptional and adjustable optoelectronic, optical, electrical, thermal, magnetic, catalytic, mechanical, and photochemical properties nih.gov. These properties are leveraged in diverse applications, including wastewater treatment and the development of advanced sensors nih.govmdpi.com. The incorporation of nanoparticles into construction materials, for example, has shown potential in improving mechanical performance, durability, and functionality .

The application of nanotechnology in dye-containing wastewater treatment is also a significant area, where nanomaterials like Fe3O4 and silver nanoparticles are used for enhanced catalytic activity and rapid adsorption of dyes mdpi.com. Studies have demonstrated the effectiveness of functionalized nanoparticles, such as Fe3O4 nanoparticles functionalized with chitosan, in removing reactive dyes mdpi.com. While these studies often focus on the removal or degradation of dyes, the principles of integrating dyes with nanomaterials could potentially be reversed or adapted to create novel functional materials where the dye itself contributes to the material's performance, perhaps in sensing, optics, or as part of composite structures with tailored properties.

Research into nano-enhanced polymer composite materials highlights the potential for significant improvements in mechanical strength, durability, and electrical, thermal, and optical performances mdpi.com. The unique properties of nanomaterials at the nanoscale are key drivers for these enhancements mdpi.com. Future research could explore how the chromophore and reactive groups of C.I. Reactive Red 90 could be utilized in conjunction with specific nanomaterials to impart new or enhanced functionalities to textiles or other materials, moving beyond simple coloration to create smart or high-performance textiles.

Sustainable Chemistry and Green Engineering Principles in Dye Production and Application

Sustainable chemistry and green engineering principles are increasingly important in the production and application of dyes like C.I. Reactive Red 90 to mitigate their environmental impact. Reactive dyes, while offering excellent colorfastness, pose environmental challenges due to their high water solubility and the release of unreacted dyes and potentially harmful intermediates into wastewater iwaponline.com. Up to 40% of the dyestuff can hydrolyze during the dyeing process, and this unfixed dye requires extensive wash-off procedures, consuming significant amounts of water and energy whiterose.ac.uk.

Green chemistry principles aim to reduce or eliminate the use and generation of hazardous substances throughout the design, manufacture, and application of chemical products wiley-vch.de. For reactive dyes, this translates to efforts to improve dye-fiber fixation efficiency, thus reducing the amount of unfixed dye in effluent researchgate.net. Research is exploring various approaches to achieve this, including the development of multifunctional reactive dyes with higher fixation rates, cationic reactive dyes, and modification of cellulose fibers to enhance dye uptake researchgate.net.

The wash-off process itself is a major focus for sustainability improvements. It can account for a significant portion of the total cost and environmental impact of reactive dyeing whiterose.ac.uk. Studies are investigating methods to make this process more efficient, economical, and sustainable. One promising approach involves the use of dye transfer inhibiting (DTI) polymers during the wash-off of reactive dyes whiterose.ac.uk. The use of DTIs has been shown to enable a more efficient wash-off procedure, significantly reducing operation time, water consumption, and energy consumption whiterose.ac.uk. Different types of DTI polymers have varying efficacy in removing hydrolyzed dye, with poly(vinylpyridine-N-oxide) polymers showing high effectiveness whiterose.ac.uk.

Furthermore, advanced oxidation processes (AOPs) and hybrid techniques are being researched for the treatment of reactive dye-containing wastewater iwaponline.com. While chemical treatments can be effective, the disposal of resulting chemical waste remains a challenge iwaponline.com. Biological processes using microorganisms also show promise but are influenced by operating conditions iwaponline.com. Research into efficient and cost-effective wastewater treatment using advanced oxidation techniques is needed iwaponline.com. The goal is to break down complex dye molecules into simpler, less harmful substances mdpi.com.

Sustainable chemistry in dye production also involves considering the entire production chain, focusing on energy efficiency, minimizing waste, and using renewable feedstocks where possible wiley-vch.de. The development of continuous synthesis methods, as explored for other reactive dyes like C.I. Reactive Red 195, can offer safer and more efficient large-scale production compared to traditional batch processes acs.org. Improving dye purity during synthesis can also lead to enhanced dyeing performance and potentially reduce the amount of dye needed, contributing to sustainability acs.org.

The environmental persistence of reactive dyes necessitates effective and sustainable wastewater treatment technologies to prevent their release into the environment iwaponline.com. Ongoing research into novel treatment methods and process optimization is crucial for minimizing the ecological footprint of reactive dye production and application.

Challenges and Future Research Directions

Development of Next-Generation Eco-Friendly C.I. Reactive Red 90 Derivatives

The development of novel, eco-friendly reactive dye derivatives is a critical area of research aimed at improving dye fixation rates and reducing the environmental burden of textile dyeing. Conventional reactive dyes often have fixation rates ranging from 50% to 85%, depending on the type and dyeing conditions, leading to substantial dye loss in effluent. mdpi.com Future research focuses on designing dye molecules with enhanced reactivity and affinity for fibers, potentially incorporating multiple reactive groups or novel chromophore structures. scispace.comresearchgate.netresearchgate.net

Studies have explored the synthesis of reactive dyes with different reactive systems and bridging groups to enhance exhaustion and fixation values. For instance, dyes with two monochlorotriazine or a combination of monochlorotriazine and vinylsulfone reactive groups have been investigated for improved dyeability of cotton fabrics. scispace.comresearchgate.netresearchgate.net The type of diamine used as a bridging group can significantly influence the exhaustion and fixation rates. scispace.comresearchgate.net Research also indicates that increasing the molecular size of dyes can increase substantivity to cellulose (B213188) fibers. researchgate.net

Another approach involves exploring alternative reactive groups, such as acyl fluoride (B91410) groups, which have shown potential to enhance fixation rates and improve dyeing conditions compared to traditional chlorine-containing reactive dyes. mdpi.com These next-generation derivatives aim to achieve higher fixation rates, thus reducing the amount of unfixed dye and the need for extensive washing, leading to reduced water and energy consumption and lower salt usage. apparelviews.comresearchgate.net

Enhancing Remediation Efficiency and Cost-Effectiveness

Treating wastewater contaminated with reactive dyes like C.I. Reactive Red 90 is essential due to their persistence and potential toxicity. iwaponline.com While various methods exist, including physical, chemical, and biological processes, enhancing their efficiency and cost-effectiveness remains a significant challenge. researchgate.netmdpi.com

Advanced Oxidation Processes (AOPs) such as ozonation, UV/TiO₂, electro-Fenton, and photo-Fenton have shown promise in decolorizing and degrading reactive dyes by generating highly reactive radicals. researchgate.netpjoes.comnih.govjeeng.net Studies have demonstrated high color removal efficiencies using AOPs. For example, ozonation alone can achieve over 90% color removal, while combinations like H₂O₂/UV can achieve almost 100% decolorization in relatively short times. pjoes.com However, factors like dye concentration and pH significantly influence the efficiency of these processes. pjoes.com

Adsorption is another widely adopted method due to its simplicity and cost-effectiveness. iwaponline.commdpi.com Various adsorbents, including activated carbon and modified natural materials, are being investigated for their efficacy in removing reactive dyes from water. iwaponline.commdpi.com Bioadsorbents derived from agricultural or industrial waste are particularly attractive due to their economical and eco-friendly nature. mdpi.com

Biological methods, while potentially environmentally friendly, can be time-consuming and less efficient for complete mineralization, although enzymatic treatments can achieve high decolorization rates. mdpi.combioline.org.br Future research is focused on developing more efficient and cost-effective hybrid treatment systems that combine the strengths of different methods, optimizing process parameters, and exploring novel materials for adsorption and catalysis. doi.orgekb.eg

Table 1: Examples of Reactive Dye Removal Efficiency by Different Methods

Method	Dye (Example)	Concentration (mg/L)	Removal Efficiency (%)	Notes	Source
Ozonation	Red Cl-5B	100	>90	Effected by concentration and pH. pjoes.com	pjoes.com
H₂O₂/UV	Red Cl-5B	100	~100	Relatively short reaction time. pjoes.com	pjoes.com
O₃/UV	Red Cl-5B	100	96 (with 40 min UV)	Efficiency decreases with higher conc. pjoes.com	pjoes.com
Photo-Fenton (Batch)	Reactive Red dye	50	100	Optimized conditions. jeeng.net	jeeng.net
Anaerobic/Aerobic Sequential	C.I Reactive Red 2	100	87	Color reduction. bioline.org.br	bioline.org.br
Adsorption (Bio-sorbent)	Reactive Red dye	50	93.44	Using banana peels. researchgate.net	researchgate.net
Adsorption (Alumina/CNT)	Azo Reactive Red 198	50	91.54	Optimized conditions. researchgate.net	researchgate.net

Standardization of Analytical Protocols for Complex Dye Matrices

Accurate and reliable analysis of C.I. Reactive Red 90 in various matrices, particularly in complex textile wastewater and environmental samples, is crucial for monitoring, research, and regulatory compliance. However, the complexity of dye formulations, the presence of hydrolysis products and byproducts, and the diverse nature of sample matrices pose significant challenges to analytical standardization. novanet.camdpi.com

Chromatographic techniques, such as High-Performance Liquid Chromatography (HPLC) coupled with various detectors (e.g., DAD, MS/MS), are widely used for the separation and identification of reactive dyes and their degradation products. novanet.camdpi.comresearchgate.netresearchgate.net These methods are sensitive and can identify multiple components in dye formulations. novanet.ca Ultra-performance liquid chromatography (UPLC) has also been applied for the identification of reactive dyes from dyed fibers with high sensitivity. mdpi.com

Despite the availability of these techniques, standardizing analytical protocols across different laboratories and matrices remains a challenge. Factors such as sample preparation methods, choice of stationary and mobile phases in chromatography, and detection parameters need to be optimized and standardized for consistent and comparable results. mdpi.commdpi.comojp.gov Future research should focus on developing robust, validated, and standardized analytical methods that can accurately quantify C.I. Reactive Red 90 and its relevant transformation products in complex environmental samples.

Predictive Modeling for Environmental Fate and Process Optimization

Predictive modeling plays a vital role in understanding the environmental fate of C.I. Reactive Red 90 and optimizing dyeing and wastewater treatment processes. Models can help estimate the persistence, mobility, and potential transformation pathways of the dye in different environmental compartments (water, soil, sediment). nih.goveuropa.eu

Quantitative Structure-Activity Relationships (QSAR) and Quantitative Structure-Property Relationships (QSPR) models can predict environmental parameters based on the molecular structure of the dye. nih.gov These models can aid in the design of more environmentally benign dye molecules.

Furthermore, modeling can be used to optimize dyeing processes to minimize dye hydrolysis and improve fixation rates, as well as to design and optimize wastewater treatment systems for maximum efficiency and cost-effectiveness. jeeng.netdoi.org For example, models can predict the optimal operating conditions (e.g., pH, temperature, oxidant dose) for AOPs to achieve desired decolorization and mineralization rates. jeeng.net

Challenges in this area include obtaining sufficient experimental data for model calibration and validation, accounting for the complexity of real-world environmental systems and industrial processes, and developing models that can accurately predict the behavior of complex dye molecules and their transformation products. iaea.orgmdpi.com Future research should focus on developing more sophisticated and accurate predictive models, integrating data from various sources, and making these models accessible and user-friendly for industry and regulatory bodies.

Circular Economy Principles in Reactive Dye Life Cycle Management

Integrating circular economy principles into the life cycle management of reactive dyes like C.I. Reactive Red 90 is crucial for achieving long-term sustainability in the textile industry. This involves shifting from a linear take-make-dispose model to a more circular approach that emphasizes resource efficiency, waste reduction, reuse, and recycling. gnest.orgmdpi.comrsc.org

Applying circular economy principles to reactive dyes includes exploring opportunities for dye recovery and reuse from spent dyebaths and wastewater. While challenging due to the chemical bonding of reactive dyes to fibers and the presence of impurities, research is ongoing to develop effective separation and purification techniques for dye recycling. researchgate.net

Another aspect is the valorization of textile waste containing reactive dyes. This could involve developing processes to decolorize dyed textiles for fiber recycling or using the dyed waste material in other applications. researchgate.net

Furthermore, the circular economy framework encourages the development of reactive dyes from sustainable sources and the implementation of cleaner production methods that minimize the use of hazardous chemicals and reduce water and energy consumption throughout the manufacturing and application processes. apparelviews.comgnest.orgmdpi.commeghmaniglobal.comkcgroups.incwrrr.orgchemrxiv.orgcellulosechemtechnol.ro Life Cycle Assessment (LCA) can be a valuable tool in evaluating the environmental impacts at different stages of the dye life cycle and identifying areas for improvement within a circular economy framework. gnest.org

Challenges include the technical and economic feasibility of dye recovery and recycling, managing the complexity of textile waste streams, and developing infrastructure and business models that support circular practices in the textile industry. Future research should focus on innovative technologies for dye recovery and textile recycling, developing biodegradable or easily removable reactive dyes, and fostering collaboration across the value chain to implement circular economy principles effectively.

Q & A

Q. What are the key physicochemical properties of C.I. Reactive Red 90 that influence its reactivity in aqueous solutions?

Methodological Answer : Characterize the dye’s solubility, pH-dependent stability, and reactive group behavior (e.g., vinyl sulfone groups) using UV-Vis spectroscopy for quantification and FT-IR to confirm functional group integrity. Compare data across pH ranges (3–11) to identify optimal reaction conditions .

Q. How can researchers verify the purity and structural identity of C.I. Reactive Red 90 during synthesis?

Methodological Answer : Employ HPLC with a diode-array detector for purity assessment (retention time matching, peak integration). Use NMR (¹H/¹³C) and high-resolution mass spectrometry (HRMS) to confirm molecular structure. Cross-validate with known spectral databases or prior literature .

Q. What standardized protocols exist for evaluating the dye’s binding efficiency to cellulose substrates?

Methodological Answer : Follow ISO 105-C06 guidelines for textile dyeing. Measure fixation rates via spectrophotometric analysis of wash liquors pre- and post-dyeing. Calculate fixation efficiency using the formula: $\text{Fixation (\%)} = \left(1 - \frac{\text{Unfixed dye concentration}}{\text{Initial dye concentration}}\right) \times 100$

Control variables: temperature, electrolyte concentration, and liquor ratio .

Advanced Research Questions

Q. How can experimental design address contradictions in reported photostability data for C.I. Reactive Red 90 under UV exposure?

Methodological Answer :

• Hypothesis testing : Compare degradation kinetics under controlled UV intensities (e.g., 254 nm vs. 365 nm) using a solar simulator.
• Data reconciliation : Apply multivariate analysis (e.g., PCA) to isolate variables causing discrepancies (e.g., oxygen presence, substrate type).
• Validation : Replicate conflicting studies with identical parameters (pH, irradiance, dye concentration) to confirm reproducibility .

Q. What advanced analytical techniques are suitable for elucidating degradation pathways of C.I. Reactive Red 90 in wastewater treatment systems?

Methodological Answer :

• Mechanistic studies : Use LC-QTOF-MS to identify intermediate degradation products and propose pathways.
• Kinetic modeling : Fit time-resolved degradation data to pseudo-first/second-order models.
• Toxicity assessment : Combine Microtox® bioassays with QSAR predictions to evaluate ecotoxicological risks of byproducts .

Q. How can computational modeling predict the interaction between C.I. Reactive Red 90 and biomolecules (e.g., serum albumin) for toxicological studies?

Methodological Answer :

• Molecular docking : Simulate dye-protein interactions using AutoDock Vina with PDB structures (e.g., BSA).
• MD simulations : Run GROMACS trajectories to assess binding stability under physiological conditions.
• Experimental validation : Cross-check with fluorescence quenching assays and circular dichroism (CD) spectroscopy .

Methodological Pitfalls and Solutions

Q. How should researchers address batch-to-batch variability in C.I. Reactive Red 90 synthesis?

Methodological Answer :

• Quality control : Implement strict SOPs for reaction time, temperature, and purification (e.g., recrystallization solvents).
• Statistical process control (SPC) : Use control charts to monitor critical parameters (e.g., yield, purity).
• Documentation : Report batch-specific data (e.g., lot numbers, impurity profiles) in supplementary materials .

Q. What ethical and safety considerations are critical when handling C.I. Reactive Red 90 in lab-scale studies?

Methodological Answer :

• Hazard assessment : Review SDS for acute toxicity (e.g., LD50) and environmental hazards.
• Waste management : Neutralize reactive groups (e.g., hydrolysis of vinyl sulfone) before disposal.
• Ethical reporting : Disclose conflicts of interest (e.g., industry-funded studies) and adhere to Green Chemistry principles .

Data Interpretation and Publication Standards

Q. How to ensure reproducibility when publishing spectral data for C.I. Reactive Red 90?

Methodological Answer :

• Metadata inclusion : Report instrument parameters (e.g., NMR solvent, HPLC column type).
• Raw data sharing : Deposit spectra in repositories like Zenodo with DOI links.
• Cross-lab validation : Collaborate with independent labs to verify key findings .

Q. What frameworks guide the integration of contradictory kinetic data into a cohesive research narrative?

Methodological Answer :

• Transparent reporting : Use CONSORT-like checklists for experimental detail disclosure.
• Bayesian meta-analysis : Weight conflicting datasets by precision (e.g., sample size, error margins).
• Discussion rigor : Acknowledge limitations (e.g., unmeasured variables) in the manuscript .